N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-thiophen-2-ylmethanamine

• IUPAC Name: N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-thiophen-2-ylmethanamine
• InChI: InChI=1S/C11H14ClN3S/c1-8-10(11(12)15(2)14-8)7-13-6-9-4-3-5-16-9/h3-5,13H,6-7H2,1-2H3
• InChI Key: SSPHLVVVSDFDHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1CNCC2=CC=CS2)Cl)C
• Molecular Formula: C11H14ClN3S
• Molecular Weight: 255.77 g/mol

Description

N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-thiophen-2-ylmethanamine is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-thiophen-2-ylmethanamine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-thiophen-2-ylmethanamine has various biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi. It has also been shown to have antitumor properties by inducing apoptosis in cancer cells. Additionally, it has been studied for its potential neuroprotective effects in the treatment of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-thiophen-2-ylmethanamine in lab experiments is its potential antimicrobial, antifungal, and antitumor properties. It also has potential neuroprotective effects. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to determine its exact effects in the body.

Future Directions

There are several future directions for the study of N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-thiophen-2-ylmethanamine. One direction is to further investigate its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail to better understand its effects in the body. Additionally, it could be studied for its potential use in the development of new antimicrobial, antifungal, and antitumor agents.

Synthesis Methods

The synthesis of N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-thiophen-2-ylmethanamine involves the reaction of 5-chloro-1,3-dimethylpyrazole-4-carbaldehyde with thiophen-2-ylmethanamine in the presence of a reducing agent such as sodium borohydride. The resulting compound is then purified using column chromatography.

Scientific Research Applications

N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-thiophen-2-ylmethanamine has been studied for its potential applications in various areas of scientific research. It has been found to have antimicrobial, antifungal, and antitumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.